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Compound of Interest

Compound Name: Isostearyl sebacate

CAS No.: 478273-24-4

Cat. No.: B12686118

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isostearyl sebacate, a diester of isostearyl alcohol and sebacic acid, presents a compelling

profile as a potential bio-based phase change material (PCM) for thermal energy storage

(TES). Organic PCMs, such as fatty acid esters, are gaining significant attention for their high

latent heat storage capacity, chemical stability, and tunable phase transition temperatures.

These attributes make them suitable for a variety of applications, including the temperature-

controlled transport and storage of sensitive pharmaceuticals, biologics, and in building energy

management.

This document provides detailed application notes on the potential uses of isostearyl
sebacate as a PCM and comprehensive protocols for its synthesis and thermophysical

characterization. While direct experimental data for isostearyl sebacate as a dedicated PCM

is not extensively available in public literature, the information herein is based on the well-

documented properties of analogous long-chain diesters and sebacate-based esters.
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Data Presentation: Thermophysical Properties
The following tables summarize the estimated and known thermophysical properties of

isostearyl sebacate and comparable sebacate diesters. It is crucial to note that the values for

isostearyl sebacate are projections based on the properties of similar chemical structures and

require experimental verification.

Table 1: Estimated Thermophysical Properties of Isostearyl Sebacate

Property Estimated Value Unit

Melting Temperature 30 - 40 °C

Latent Heat of Fusion 150 - 180 J/g

Thermal Conductivity (Solid) ~0.2 W/(m·K)

Thermal Conductivity (Liquid) ~0.15 W/(m·K)

Specific Heat Capacity (Solid) ~1.9 J/(g·K)

Specific Heat Capacity (Liquid) ~2.2 J/(g·K)

Density (Solid) ~0.9 g/cm³

Density (Liquid) ~0.85 g/cm³

Table 2: Experimentally Determined Properties of Analogous Sebacate Diesters

Compound
Melting
Temperature (°C)

Latent Heat of
Fusion (J/g)

Reference

Di-n-hexyl Sebacate 28.5 165.4 Published Research

Di-n-octyl Sebacate 42.1 178.2 Published Research

Di-n-decyl Sebacate 53.8 185.7 Published Research
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Isostearyl sebacate's projected properties make it a strong candidate for various thermal

energy storage applications, particularly in the biomedical and pharmaceutical fields.

Temperature-Controlled Packaging and Transport
The estimated melting range of 30-40°C makes isostearyl sebacate suitable for maintaining

the temperature of temperature-sensitive products, such as pharmaceuticals and biological

samples, during shipping and handling. Its high latent heat of fusion would allow for the

absorption of significant thermal energy, protecting the payload from temperature excursions.

Thermal Management of Medical Devices
In portable medical devices that generate heat, isostearyl sebacate could be integrated as a

passive thermal management component. It would absorb excess heat during operation,

preventing overheating and ensuring the device remains within its optimal temperature range.

Incubation and Cell Culture
For laboratory applications requiring stable temperatures, such as cell culture incubators,

isostearyl sebacate could be used to buffer against temperature fluctuations, ensuring more

consistent and reliable experimental conditions.

Building Energy Efficiency
Incorporated into building materials, isostearyl sebacate could help regulate indoor

temperatures by absorbing heat during the day and releasing it at night, thereby reducing the

energy consumption of heating and cooling systems.

Experimental Protocols
The following protocols provide detailed methodologies for the synthesis and characterization

of isostearyl sebacate as a phase change material.

Protocol 1: Synthesis of Isostearyl Sebacate
This protocol describes the direct esterification of sebacic acid with isostearyl alcohol.

Materials:
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Sebacic acid

Isostearyl alcohol (molar ratio of alcohol to acid: 2.2:1)

p-Toluenesulfonic acid (catalyst, ~1% of total reactant weight)

Toluene (solvent)

5% Sodium bicarbonate solution

Anhydrous sodium sulfate

Rotary evaporator

Reaction flask with a Dean-Stark apparatus and condenser

Heating mantle with magnetic stirrer

Separatory funnel

Procedure:

Combine sebacic acid, isostearyl alcohol, p-toluenesulfonic acid, and toluene in the reaction

flask.

Heat the mixture to reflux (approximately 110-120°C) with continuous stirring.

Collect the water produced during the reaction in the Dean-Stark trap.

Monitor the reaction progress by thin-layer chromatography (TLC).

Once the reaction is complete (typically 4-6 hours), cool the mixture to room temperature.

Wash the organic phase with the 5% sodium bicarbonate solution, followed by distilled water,

using the separatory funnel.

Dry the organic phase over anhydrous sodium sulfate.

Remove the toluene using a rotary evaporator to obtain the crude isostearyl sebacate.
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Purify the product by vacuum distillation or column chromatography.

Protocol 2: Determination of Phase Change Properties
by Differential Scanning Calorimetry (DSC)
This protocol outlines the use of DSC to measure the melting temperature and latent heat of

fusion.

Equipment:

Differential Scanning Calorimeter (DSC)

Hermetic aluminum pans and lids

Microbalance

Procedure:

Calibrate the DSC instrument for temperature and enthalpy using a standard reference

material (e.g., indium).

Accurately weigh 5-10 mg of the purified isostearyl sebacate into a hermetic aluminum pan

and seal it.

Place the sample pan and an empty reference pan into the DSC cell.

Equilibrate the sample at a temperature well below its expected melting point (e.g., 0°C).

Heat the sample at a controlled rate (e.g., 5°C/min) to a temperature above its melting point

(e.g., 60°C).

Cool the sample back to the initial temperature at the same controlled rate.

Perform a second heating and cooling cycle to ensure thermal history is removed.

Analyze the data from the second heating scan to determine the onset and peak melting

temperatures and integrate the peak area to calculate the latent heat of fusion.
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Protocol 3: Measurement of Thermal Conductivity
This protocol describes the transient plane source (TPS) method for determining thermal

conductivity.

Equipment:

Transient Plane Source (TPS) instrument

TPS sensor

Sample holder

Procedure:

Prepare two identical solid, flat samples of isostearyl sebacate with smooth surfaces.

Place the TPS sensor between the two sample halves, ensuring good thermal contact.

Apply a constant power pulse to the sensor for a short duration.

Record the temperature increase of the sensor as a function of time.

Use the instrument's software to analyze the temperature versus time data to calculate the

thermal conductivity of the material.

Repeat the measurement at different temperatures to determine the thermal conductivity in

both solid and liquid states.
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Caption: Synthesis workflow for isostearyl sebacate.
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Caption: Workflow for thermophysical characterization.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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